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Compound of Interest

Compound Name: CP-339818

Cat. No.: B1669486 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides essential safety and logistical information

for the handling of CP-339818, a potent, non-peptide Kv1.3 and Kv1.4 channel blocker. By

adhering to these guidelines, you can minimize risks and ensure the integrity of your research.

Immediate Safety and Hazard Information
CP-339818 hydrochloride is classified as a hazardous substance. The primary hazards

associated with this compound are:

Harmful if swallowed: Acute oral toxicity (Category 4).[1]

Causes skin irritation: Skin corrosion/irritation (Category 2).[1]

Causes serious eye irritation: Serious eye damage/eye irritation (Category 2A).[1]

It is crucial to handle this compound with care, utilizing appropriate personal protective

equipment and adhering to strict laboratory protocols.

Quantitative Safety Data
While specific quantitative occupational exposure limits, such as Permissible Exposure Limits

(PELs) or Threshold Limit Values (TLVs), have not been established for CP-339818
hydrochloride, the following table summarizes its key chemical and physical properties.[1]
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Property Value

Chemical Formula C₂₁H₂₅ClN₂

Molecular Weight 340.89 g/mol

Appearance Solid

Purity ≥98%

Solubility Soluble in water to 20 mM

Storage Store at room temperature

Note: For batch-specific data, always refer to the Certificate of Analysis.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling CP-339818 to

prevent exposure.[2][3][4][5][6]

PPE Category Specification Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection
Chemically resistant,

impervious gloves (e.g., nitrile).

Prevents skin contact that can

lead to irritation.

Body Protection
A laboratory coat or impervious

clothing.

Protects against contamination

of personal clothing and skin.

Respiratory Protection

A suitable respirator should be

used if dust or aerosols are

generated.

Prevents inhalation of the

compound, which is harmful if

ingested.

Experimental Protocols: Safe Handling and Disposal
Adherence to a strict, step-by-step protocol is essential for the safe handling and disposal of

CP-339818.
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Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and

well-ventilated area, away from incompatible materials.[7] Store at room temperature.

Handling and Weighing (to be performed in a designated
area)

Engineering Controls: All handling of CP-339818 powder should be conducted in a chemical

fume hood or a ventilated balance enclosure to minimize the risk of inhalation.[8][9][10]

Personal Protective Equipment: Before handling, don the mandatory PPE as outlined in the

table above.

Weighing:

Use the smallest practical quantity for the experiment.[8]

Whenever possible, use pre-weighed amounts or prepare stock solutions to avoid

repeated handling of the powder.[9]

If weighing is necessary, do so on a disposable weigh paper or in a tared, sealed

container.

Clean the balance and surrounding surfaces with a damp cloth after weighing to remove

any residual powder.

Solution Preparation:

When dissolving the compound, add the solvent slowly to the powder to avoid splashing.

If sonication is required, ensure the container is properly sealed.

Spill and Emergency Procedures
Spill Cleanup:
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In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including respiratory protection.

For solid spills, gently cover with an absorbent material to avoid raising dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect the spilled material and absorbent into a sealed, labeled container for hazardous

waste disposal.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[1]

Disposal Plan
Waste Collection: All waste contaminated with CP-339818, including empty containers,

disposable PPE, and spill cleanup materials, must be collected in a dedicated, sealed, and

clearly labeled hazardous waste container.

Disposal: Dispose of all hazardous waste in accordance with local, state, and federal

regulations.[1] Do not dispose of down the drain or in the regular trash.[11][12][13] Contact

your institution's environmental health and safety department for specific disposal

procedures.[14]
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Visual Workflow for Safe Handling of CP-339818
The following diagram illustrates the logical workflow for the safe handling of CP-339818, from

receipt to disposal.
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Caption: Workflow for the safe handling and disposal of CP-339818.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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